3-(6-Methoxypyridin-3-yl)-2-methylprop-2-en-1-ol

• CAS No.: 646518-45-8
• Molecular Formula: C10H13NO2
• Molecular Weight: 179.22 g/mol
• IUPAC Name: 3-(6-methoxypyridin-3-yl)-2-methylprop-2-en-1-ol
• InChI: InChI=1S/C10H13NO2/c1-8(7-12)5-9-3-4-10(13-2)11-6-9/h3-6,12H,7H2,1-2H3
• InChI Key: UJQKPSJFQYXMMX-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC1=CN=C(C=C1)OC)CO

Description

3-(6-Methoxypyridin-3-yl)-2-methylprop-2-en-1-ol is a pyridine derivative featuring a methoxy group at the 6-position of the pyridine ring and a 2-methylprop-2-en-1-ol (allyl alcohol) chain at the 3-position. The allyl alcohol moiety introduces a reactive double bond, while the methyl group at position 2 of the chain adds steric hindrance.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group Variations

3-(6-Methoxypyridin-3-yl)prop-2-yn-1-ol

• Key Differences : Replaces the allyl alcohol (prop-2-en-1-ol) with a propargyl alcohol (prop-2-yn-1-ol) group.
• Impact : The triple bond in propargyl alcohol enhances reactivity in click chemistry and metal-catalyzed cycloadditions compared to the double bond in the target compound.
• Similarity : Shares the 6-methoxy-pyridin-3-yl backbone, suggesting comparable electronic profiles.

3-(5,6-Dimethoxypyridin-3-yl)prop-2-yn-1-ol

• Key Differences : Features an additional methoxy group at the 5-position of the pyridine ring.
• Divergence : The absence of a methyl group on the propargyl chain reduces steric hindrance compared to the target compound.

3-(2-Amino-5-fluoropyridin-3-yl)prop-2-yn-1-ol

• Key Differences: Substitutes the 6-methoxy group with 2-amino and 5-fluoro substituents.
• Impact: The amino group introduces hydrogen-bonding capability, while fluorine’s electronegativity alters acidity and electronic distribution.
• Contrast : Lacks the methoxy group, reducing lipophilicity compared to the target compound.

Substitution Position and Chain Saturation

3-(6-Methoxypyridin-2-yl)propan-1-ol

• Key Differences : Methoxy group at pyridine position 2 (vs. 3) and a saturated propan-1-ol chain (vs. unsaturated allyl alcohol).
• Impact : Positional isomerism affects dipole moments and intermolecular interactions. The saturated chain reduces reactivity, making it less prone to oxidation or addition reactions.
• Molecular Weight : 167.2 g/mol (vs. higher for the target compound due to the methyl group and double bond).

Data Tables

Table 1: Structural and Functional Comparison

Compound Name	Pyridine Substituents	Chain Structure	Key Functional Groups	Molecular Weight (g/mol)	Reactivity Notes
Target Compound	6-Methoxy at position 3	2-methylprop-2-en-1-ol	Methoxy, Allyl alcohol	Not provided	Steric hindrance, oxidation-prone
3-(6-Methoxypyridin-3-yl)prop-2-yn-1-ol	6-Methoxy at position 3	Prop-2-yn-1-ol	Methoxy, Propargyl alcohol	Not provided	Triple bond reactivity
3-(5,6-Dimethoxypyridin-3-yl)prop-2-yn-1-ol	5,6-Dimethoxy at position 3	Prop-2-yn-1-ol	Dimethoxy, Propargyl alcohol	Not provided	Enhanced electron donation
3-(2-Amino-5-fluoropyridin-3-yl)prop-2-yn-1-ol	2-Amino, 5-Fluoro at position 3	Prop-2-yn-1-ol	Amino, Fluoro, Propargyl alcohol	Not provided	Hydrogen bonding, increased acidity
3-(6-Methoxypyridin-2-yl)propan-1-ol	6-Methoxy at position 2	Propan-1-ol	Methoxy, Alcohol	167.2	Saturated chain, lower reactivity